Cas no 33289-51-9 (6-Chloro-2-(thiophen-2-yl)quinoline-4-carboxylic acid)

• Product Name: 6-Chloro-2-(thiophen-2-yl)quinoline-4-carboxylic acid
• CAS No: 33289-51-9
• MF: C₁₄H₈ClNO₂S
• MW: 289.736821174622
• MDL: MFCD03420096
• CID: 294157
• PubChem ID: 625807
• Update Time: 2025-04-19

6-Chloro-2-(thiophen-2-yl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(thiophen-2-yl)quinoline-4-carboxylic acid
• 4-Quinolinecarboxylicacid, 6-chloro-2-(2-thienyl)-
• 6-Chloro-2-thien-2-ylquinoline-4-carboxylic acid
• 2-[2-Thienyl]-6-chlorocinchoninic acid
• 6-chloro-2-(2-thienyl)quinoline-4-carboxylic acid
• 6-chloro-2-thiophen-2-yl-quinoline-4-carboxylic acid
• AC1LCE39
• CTK1C0901
• SureCN1898200
• 33289-51-9
• AKOS003312467
• VS-05939
• NCGC00296855-01
• 6-Chloro-2-(2-thienyl)-4-quinolinecarboxylic acid
• MFCD03420096
• 6-Chloro-2-(2-thienyl)-4-quinolinecarboxylic acid #
• 6-chloro-2-thiophen-2-ylquinoline-4-carboxylic acid
• AB01291100-01
• DTXSID80347783
• CS-0318073
• SCHEMBL1898200
• SB69009

• MDL： MFCD03420096
• Inchi： 1S/C14H8ClNO2S/c15-8-3-4-11-9(6-8)10(14(17)18)7-12(16-11)13-2-1-5-19-13/h1-7H,(H,17,18)
• InChI Key： YAEBJLYHBXALJR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C(=O)O)C=C(C1=CC=CS1)N=2

Computed Properties

• Exact Mass: 288.99654
• Monoisotopic Mass: 288.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids